Cas no 109801-25-4 (1,3-Butanedione, 2-fluoro-1-phenyl- (9CI))

• Product Name: 1,3-Butanedione, 2-fluoro-1-phenyl- (9CI)
• CAS No: 109801-25-4
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 128558
• PubChem ID: 13843559
• Update Time: 2025-04-18

1,3-Butanedione, 2-fluoro-1-phenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 2-fluoro-1-phenyl- (9CI)
• 1,3-Butanedione,2-fluoro-1-phenyl-
• 2-fluoro-1-phenylbutane-1,3-dione
• 109801-25-4
• DTXSID30551095
• 2-Fluoro-1-phenyl-1,3-butanedione
• SCHEMBL522780
• 2-Fluoro-1-phenyl-1,3-butanedione, 97%
• DB-267477
• 1,3-Butanedione, 2-fluoro-1-phenyl-

• MDL： MFCD18805499
• Inchi： 1S/C10H9FO2/c1-7(12)9(11)10(13)8-5-3-2-4-6-8/h2-6,9H,1H3
• InChI Key： PWBOVWUPSFARMR-UHFFFAOYSA-N
• SMILES： FC(C(C)=O)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 180.05867
• Monoisotopic Mass: 180.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14
• LogP: 1.79640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones